Cas no 668969-70-8 (Ethyl 5-BromobenzoDIsoxazole-3-Carboxylate)

• Product Name: Ethyl 5-BromobenzoDIsoxazole-3-Carboxylate
• CAS No: 668969-70-8
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• MDL: MFCD11045247
• CID: 68578
• PubChem ID: 57352439
• Update Time: 2025-04-18

Ethyl 5-BromobenzoDIsoxazole-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromobenzo[d]isoxazole-3-carboxylate
• 5-Bromo-1,2-benzisoxazole-3-carboxylic acid ethyl ester
• 1,2- Benzisoxazole-3-carboxylic acid, 5-bromo-, ethyl ester
• ethyl 5-bromo-1,2-benzoxazole-3-carboxylate
• ETHYL 5-BROMOBENZO(D)ISOXAZOLE-3-CARBOXYLATE
• ethyl 5-bromo-1,2-benzisoxazol-3-carboxylate
• ethyl 5-bromo-1,2-benzisoxazole-3-carboxylate
• 5-Bromo-benzo[d]isoxazole-3-carboxylic acid ethyl ester
• 668969-70-8
• SB38220
• DTXSID20722515
• SCHEMBL1965601
• MUPVRXDZBSEYKC-UHFFFAOYSA-N
• A923747
• CS-0145335
• EN300-254753
• Z1509515925
• MFCD11045247
• Ethyl5-bromobenzo[d]isoxazole-3-carboxylate
• Ethyl 5-BromobenzoDIsoxazole-3-Carboxylate

• MDL： MFCD11045247
• Inchi： 1S/C10H8BrNO3/c1-2-14-10(13)9-7-5-6(11)3-4-8(7)15-12-9/h3-5H,2H2,1H3
• InChI Key： MUPVRXDZBSEYKC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)OCC)=NO2

Computed Properties

• Exact Mass: 268.96900
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.587
• Boiling Point: 361.3 °C at 760 mmHg
• Flash Point: 361.3 °C at 760 mmHg
• Refractive Index: 1.604
• PSA: 52.33000
• LogP: 2.76700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles